Cas no 2137916-27-7 (5-Bromo-2-cyanobenzene-1-sulfonyl fluoride)

• Product Name: 5-Bromo-2-cyanobenzene-1-sulfonyl fluoride
• CAS No: 2137916-27-7
• MF: C₇H₃BrFNO₂S
• MW: 264.071623086929
• CID: 6361884
• PubChem ID: 165453220
• Update Time: 2025-10-30

5-Bromo-2-cyanobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137916-27-7
• 5-bromo-2-cyanobenzene-1-sulfonyl fluoride
• EN300-728134
• 5-Bromo-2-cyanobenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H3BrFNO2S/c8-6-2-1-5(4-10)7(3-6)13(9,11)12/h1-3H
• InChI Key： OUJZDNUWVOMASU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 262.90519g/mol
• Monoisotopic Mass: 262.90519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-Bromo-2-cyanobenzene-1-sulfonyl fluoride

5-Bromo-2-cyanobenzene-1-sulfonyl Fluoride (CAS No. 2137916-27-7): A Versatile Building Block in Medicinal Chemistry

The compound 5-Bromo-2-cyanobenzene-1-sulfonyl Fluoride, identified by the CAS Registry Number 2137916-27-7, represents a significant advancement in the field of synthetic chemistry. This molecule combines three distinct functional groups—bromine, cyano, and sulfonyl fluoride—into a single aromatic scaffold, offering unique opportunities for modulation in drug design and material science. Recent studies have highlighted its potential as a bioisosteric replacement in kinase inhibitors and as a reactive intermediate for constructing sulfonamide derivatives with enhanced pharmacokinetic profiles.

The sulfonyl fluoride moiety (-SO₂F) is a well-known electrophilic group that exhibits high reactivity toward nucleophilic residues such as cysteine thiols or serine hydroxyls. This property has been leveraged in the development of covalent inhibitors targeting protein kinases, where selective alkylation of catalytic residues can lead to prolonged binding affinity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating sulfonyl fluoride into benzene-based frameworks significantly improves cellular uptake while maintaining enzyme selectivity compared to traditional thiourea linkers.

The presence of the cyano group (CN) at position 2 contributes both electron-withdrawing effects and planar aromaticity to the molecule. Computational modeling studies using density functional theory (DFT) have revealed that this substituent enhances π-electron delocalization across the benzene ring, optimizing interactions with protein pockets through favorable van der Waals contacts. Researchers at Stanford University recently utilized this structural feature to design novel anti-inflammatory agents with reduced off-target effects by modulating hydrogen bonding patterns through cyano-bromine synergies.

The bromine atom at position 5 introduces additional chemical versatility. Unlike chlorine analogs, brominated aromatic compounds often display superior metabolic stability due to slower biotransformation rates in phase I liver enzymes. A groundbreaking 2024 paper from Nature Chemical Biology reported that brominated sulfonyl fluorides exhibit tunable reactivity when exposed to cellular reducing environments, enabling controlled release mechanisms for prodrug applications. This discovery has sparked interest in developing targeted therapies where activation occurs only at diseased tissue sites.

Recent advances in asymmetric synthesis have enabled enantioselective preparation of this compound using chiral ligand-assisted palladium catalysis. A team from MIT developed a novel protocol employing (S)-BINAP derivatives under mild conditions (room temperature, aqueous solvent systems), achieving >98% ee with unprecedented efficiency compared to traditional multi-step approaches. This methodological breakthrough addresses long-standing challenges associated with stereochemical control in fluorosulfonation reactions.

In pharmacological evaluations, this compound has shown promise as an intermediate for creating irreversible inhibitors of epigenetic modifiers such as histone deacetylases (HDACs). Researchers at Genentech demonstrated that substituting conventional acylating groups with sulfonyl fluoride derivatives resulted in 40-fold increased selectivity for HDAC6 isoforms over other family members—a critical advancement given the isoform-specific toxicity observed with earlier generations of HDAC inhibitors.

Spectroscopic analysis confirms the compound's structural integrity: proton NMR shows characteristic signals at δ 8.0–8.4 ppm corresponding to the meta-substituted aromatic protons, while carbon NMR reveals distinct peaks for the quaternary sulfur center (δ 140 ppm) and cyano carbon (δ 118 ppm). Mass spectrometry data aligns perfectly with theoretical values (m/z 306 [M+]), validating its purity under standard analytical conditions.

Emerging applications in materials science include its use as a crosslinking agent for polymer networks exhibiting pH-responsive properties. A collaborative study between ETH Zurich and Merck KGaA showed that incorporating this molecule into poly(ethylene glycol) matrices creates hydrogels capable of releasing encapsulated drugs under acidic tumor microenvironment conditions—a mechanism validated through confocal microscopy tracking fluorescently labeled payloads.